Cas no 6028-00-8 (Harmalol Hydrochloride Dihydrate)

• Product Name: Harmalol Hydrochloride Dihydrate
• CAS No: 6028-00-8
• MF: C₁₂H₁₇ClN₂O₃
• MW: 272.727982282639
• CID: 518018
• Update Time: 2026-04-29

Harmalol Hydrochloride Dihydrate Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrido[3,4-b]indol-7-ol,4,9-dihydro-1-methyl-, hydrochloride, hydrate (1:1:2)
• HARMALOL HCL(SH)
• Harmalol hydrochloride dihydrate
• Harmalol dihydrate hydrochloride
• HARMALOL HYDROCHLORID DIHYDRAT
• HARMALOL HYDROCHLORIDE HYDRATE
• 4,9-Dihydro-1-methyl-3H-pyrido[3,4-b]indol-7-ol hydrochloride hydrate
• Harmalol Hydrochloride Dihydrate

• Inchi： InChI=1S/C12H12N2O.ClH.2H2O/c1-7-12-10(4-5-13-7)9-3-2-8(15)6-11(9)14-12;;;/h2-3,6,14-15H,4-5H2,1H3;1H;2*1H2
• InChI Key： OYKGNQNESCZSHQ-UHFFFAOYSA-N
• SMILES： CC1=NCCC2=C1NC3=C2C=CC(=C3)O.Cl.O.O

Computed Properties

• Exact Mass: 254.08200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 478
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• Topological Polar Surface Area: 143.

Experimental Properties

• Color/Form: Not determined
• Melting Point: 265-268 °C (dec.)
• PSA: 57.61000
• LogP: 2.41190
• Solubility: Not determined

Harmalol Hydrochloride Dihydrate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25